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In the landscape of digital forensics, the reproducibility and reliability of data extraction and
analysis tools are paramount for ensuring the integrity of evidence and the validity of
investigative conclusions. This guide provides a comparative overview of MSAB's mobile
forensic solutions, primarily focusing on their flagship products XRY and XAMN, against other
leading industry alternatives such as Cellebrite's UFED and Oxygen Forensic Detective. The
evaluation is based on available quantitative data from independent testing, academic
research, and established validation protocols to provide researchers, scientists, and drug
development professionals with a comprehensive understanding of the performance of these
tools.

Quantitative Performance Comparison

The efficacy of a mobile forensic tool is often measured by its ability to extract the maximum
amount of relevant data (artifacts) from a device in a forensically sound manner. The following
table summarizes the findings of a comparative study on artifact retrieval from a Samsung
Galaxy M31 SM-M315F/DS, providing a quantitative insight into the performance of MSAB
XRY, Cellebrite UFED, and Oxygen Forensic Detective.
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Data Category

Cellebrite UFED

MSAB XRY

Oxygen Forensic
Detective

Total Artifacts

553,455

940,039

1,176,939

Call Logs

5,513 (2 deleted)

2,938 (0 deleted)

7,460 (43 deleted)

Contacts

2,056 (0 deleted)

1,895 (0 deleted)

4,835 (182 deleted)

SMS Messages

1,530 (0 deleted)

1,240 (0 deleted)

2,080 (0 deleted)

Data sourced from a comparative analysis of mobile forensic proprietary tools.[1]

It is important to note that the quantity of retrieved artifacts can vary based on the extraction
method, device model, operating system version, and the specific version of the forensic tool
used. Independent testing by bodies such as the National Institute of Standards and
Technology (NIST) provides further objective assessments of tool performance. NIST's
Computer Forensics Tool Testing (CFTT) program publishes detailed reports on various
forensic tools, including those from MSAB, Cellebrite, and Oxygen Forensics.[2][3][4][5][6][7][8]
These reports evaluate the tools' ability to acquire data from various mobile devices and report
any anomalies, offering a granular view of their reliability.[2][3][4][5][6][8]

Experimental Protocols for Tool Validation

To ensure the reproducibility and reliability of forensic data, a rigorous validation methodology
is essential. The following protocol outlines the key steps involved in testing and validating
mobile forensic tools, based on established best practices and guidelines from organizations
like NIST.[9][10][11][12][13][14]

1. Test Environment Setup:

o Hardware: A dedicated forensic workstation with adequate processing power and storage.
Necessary cables and connectors for various mobile devices.

o Software: The forensic tool to be tested (e.g., MSAB XRY, Cellebrite UFED). A clean
operating system installation to avoid conflicts.
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Test Devices: A selection of mobile devices representing different manufacturers, models,
and operating system versions. Whenever possible, fresh devices with no user data are
preferred.[9]

. Data Population:

If using new devices, they are populated with a known dataset. This dataset should include a
variety of data types, such as contacts, call logs, SMS/MMS messages, emails, web history,
and application data.[9][10][11]

NIST provides guidance and tools, such as the Mobile Device Data Population Setup Guide,
to facilitate this process.[9][10]

For used devices, a complete documentation of the existing data is necessary before adding
a known dataset.[9]

. Data Extraction:

The forensic tool is used to perform data extraction from the populated test devices.

Different extraction methods should be tested, including:

o Logical Extraction: Acquires data accessible through the device's operating system.[15]
[16][17] This is the quickest method but may not recover deleted data.[15][17]

o File System Extraction: Provides a more in-depth extraction of the file system, potentially
recovering deleted files that are part of a database.[15]

o Physical Extraction: Creates a bit-by-bit copy of the device's memory, offering the most
comprehensive data recovery, including deleted and hidden files.[18][15][16]

. Data Verification and Analysis:

The extracted data is compared against the original populated dataset to verify the accuracy
and completeness of the extraction.

The tool's ability to recover deleted data through techniques like data carving is assessed.
[19][20][21][22][23] Data carving involves searching for file headers and footers to
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reconstruct files from raw data.[19][22]

o The integrity of the extracted data is verified using hash values.

e Any discrepancies, anomalies, or failures to extract specific data types are documented in
detail.

5. Repeatability and Reproducibility Testing:

o Repeatability: The same test is conducted multiple times by the same operator using the
same setup to ensure consistent results.

o Reproducibility: The same test is performed by different operators in different environments
to validate the robustness of the tool and the methodology.

Visualization of Forensic Workflows

To better illustrate the logical processes involved in mobile forensics and tool validation, the
following diagrams have been generated using Graphviz.
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Caption: High-level workflow of the mobile forensic process.
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Caption: Detailed workflow for validating mobile forensic tools.

Conclusion
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The reproducibility and reliability of forensic data are cornerstones of credible digital
investigations. While quantitative data suggests that different tools may excel in retrieving
specific types of artifacts, a comprehensive validation process is crucial for any tool used in a
forensic setting. MSAB's products, like their main competitors, undergo independent testing
which provides valuable benchmarks for their performance. By adhering to rigorous and
transparent experimental protocols, forensic practitioners can ensure the integrity of the data
they collect and analyze, thereby strengthening the foundation of their findings. The choice of a
forensic tool should be guided not only by its features and reported capabilities but also by its
performance in objective and repeatable validation tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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